Cas no 5452-66-4 ( )

• Product Name: &nbsp
• CAS No: 5452-66-4
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 941726
• PubChem ID: 227399
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-cycloheptylideneacetamide
• AC1L5FGR
• AC1Q5BKP
• AG-K-93868
• AR-1E0921
• CTK5A1448
• NSC18968
• NSC-18968
• 4522AS5ZL4
• .DELTA.1,.alpha.-Cycloheptaneacetamide
• 5452-66-4
• Acetamide, 2-cycloheptylidene-
• UNII-4522AS5ZL4
• DTXSID50280875
• NSC 18968
•  

• Inchi： 1S/C9H15NO/c10-9(11)7-8-5-3-1-2-4-6-8/h7H,1-6H2,(H2,10,11)
• InChI Key： PLXSLZSIRPBWNK-UHFFFAOYSA-N
• SMILES： O=C(/C=C1/CCCCCC/1)N

Computed Properties

• Exact Mass: 153.11545
• Monoisotopic Mass: 153.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.077
• Boiling Point: 326.7°C at 760 mmHg
• Flash Point: 151.4°C
• Refractive Index: 1.571
• PSA: 43.09
• LogP: 2.45260